molecular formula C12H15N3S B7639134 5-(2,2-Dimethylthiomorpholin-4-yl)pyridine-2-carbonitrile

5-(2,2-Dimethylthiomorpholin-4-yl)pyridine-2-carbonitrile

Cat. No. B7639134
M. Wt: 233.33 g/mol
InChI Key: RSHVCOWHJIMBPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(2,2-Dimethylthiomorpholin-4-yl)pyridine-2-carbonitrile, also known as DMTMPC, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have a number of interesting properties, including its ability to interact with certain biological systems in the body.

Mechanism of Action

The mechanism of action of 5-(2,2-Dimethylthiomorpholin-4-yl)pyridine-2-carbonitrile is not fully understood, but it is believed to involve the modulation of dopamine and serotonin receptor activity. This compound has been found to increase the release of dopamine and serotonin in the brain, which may contribute to its effects on mood and motivation.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects, including its ability to increase dopamine and serotonin release in the brain. This compound has also been found to have antioxidant properties, which may contribute to its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(2,2-Dimethylthiomorpholin-4-yl)pyridine-2-carbonitrile in lab experiments is its ability to selectively target dopamine and serotonin systems in the brain. This makes it a useful tool for studying the role of these systems in various physiological and behavioral processes. However, one limitation of using this compound is that its effects on other neurotransmitter systems in the brain are not well understood, which may limit its usefulness in certain research areas.

Future Directions

There are several potential future directions for research on 5-(2,2-Dimethylthiomorpholin-4-yl)pyridine-2-carbonitrile. One area of interest is in the development of new drugs that target dopamine and serotonin systems in the brain. This compound may serve as a useful starting point for the development of these drugs. Another potential direction for research is in the study of the antioxidant properties of this compound and its potential neuroprotective effects. Finally, further research is needed to fully understand the mechanism of action of this compound and its effects on other neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of 5-(2,2-Dimethylthiomorpholin-4-yl)pyridine-2-carbonitrile involves a multistep process. The first step is the reaction of 2-chloro-5-nitropyridine with morpholine in the presence of a base such as potassium carbonate. This reaction produces 2-(morpholin-4-yl)pyridine-5-carboxylic acid, which is then reacted with thioacetamide to produce 2-(morpholin-4-yl)pyridine-5-carbothioamide. Finally, this compound is reacted with dimethyl sulfate to produce this compound.

Scientific Research Applications

5-(2,2-Dimethylthiomorpholin-4-yl)pyridine-2-carbonitrile has been studied for its potential applications in a number of scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. One of the most promising applications of this compound is in the study of neurotransmitter systems in the brain. This compound has been found to interact with the dopamine and serotonin systems, which are important for regulating mood, motivation, and reward.

properties

IUPAC Name

5-(2,2-dimethylthiomorpholin-4-yl)pyridine-2-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15N3S/c1-12(2)9-15(5-6-16-12)11-4-3-10(7-13)14-8-11/h3-4,8H,5-6,9H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RSHVCOWHJIMBPC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CN(CCS1)C2=CN=C(C=C2)C#N)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15N3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

233.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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